Cas no 27894-30-0 (Hypoxanthine,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI))

• Product Name: Hypoxanthine,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI)
• CAS No: 27894-30-0
• MF: C₁₇H₂₀N₄O₈
• MW: 408.362704277039
• CID: 278320
• PubChem ID: 135432078
• Update Time: 2025-04-19

Hypoxanthine,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI) Chemical and Physical Properties

Names and Identifiers

• Hypoxanthine,9-(6-deoxy-b-L-galactopyranosyl)-,2',3',4'-triacetate (8CI)
• 9-(2,3,4-Tri-O-acetyl-6-deoxyhexopyranosyl)-9H-purin-6-ol
• NSC-125057
• DTXSID00950576
• 27894-30-0
• NSC125057

• Inchi： 1S/C17H20N4O8/c1-7-12(27-8(2)22)13(28-9(3)23)14(29-10(4)24)17(26-7)21-6-20-11-15(21)18-5-19-16(11)25/h5-7,12-14,17H,1-4H3,(H,18,19,25)
• InChI Key： CUGASDHZRKHJKF-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(C(C1N1C=NC2C(NC=NC1=2)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 408.128
• Monoisotopic Mass: 408.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 591.9°Cat760mmHg
• Flash Point: 311.8°C
• Refractive Index: 1.657